Cas no 39876-88-5 (4-Chlorobenzofuro3,2-dpyrimidine)

• Product Name: 4-Chlorobenzofuro3,2-dpyrimidine
• CAS No: 39876-88-5
• MF: C₁₀H₅ClN₂O
• MW: 204.612500905991
• MDL: MFCD00763943
• CID: 825772
• PubChem ID: 253661653
• Update Time: 2025-05-20

4-Chlorobenzofuro3,2-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chlorobenzofuro[3,2-d]pyrimidine
• 4-chlorobenzofurano[3,2-d]pyrimidine
• 4-chloro-[1]benzofuro[3,2-d]pyrimidine
• 4-CHLORO-BENZO[4,5]FURO[3,2-D]PYRIMIDINE
• 4-Chlorobenzo[4,5]Furo[3,2-d]Pyrimidine
• Benzofuran-2-carboxylic acid
• SCHEMBL4539658
• DS-11652
• HMS2379O11
• Z56891357
• 6-chloro-8-oxa-3,5-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene
• AKOS000116645
• DTXSID70346063
• 6-CHLORO-8-OXA-3,5-DIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAENE
• HMS1692A06
• 4-Chloro[1]benzofuro[3,2-d]pyrimidine
• MFCD00763943
• AC-22919
• SR-01000510433-1
• CS-W018725
• 4-Chloro[1]benzofuro[3,2-d]pyrimidine #
• Benzofuro[3,2-d]pyrimidine, 4-chloro-
• CHEMBL1452852
• 4-CHLORO-BENZOFURO[3,2-D]PYRIMIDINE
• SMR000176950
• C2800
• STK864659
• ALBB-030430
• MLS000558397
• 39876-88-5
• Pyrimido[5,4-b]benzofurane, 4-chloro-
• J-515141
• SR-01000510433
• EN300-04036
• 4-Chlorobenzofuro3,2-dpyrimidine

• MDL： MFCD00763943
• Inchi： 1S/C10H5ClN2O/c11-10-9-8(12-5-13-10)6-3-1-2-4-7(6)14-9/h1-5H
• InChI Key： ABRHSRPOYMSBOI-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C3C=CC=CC=3O2)N=CN=1

Computed Properties

• Exact Mass: 204.00900
• Monoisotopic Mass: 204.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 3

Experimental Properties

• Color/Form: No data available
• Density: 1.474
• Melting Point: 144.0 to 148.0 deg-C
• Boiling Point: 344.585°C at 760 mmHg
• Flash Point: 162.199°C
• Refractive Index: 1.728
• PSA: 38.92000
• LogP: 3.02940

4-Chlorobenzofuro3,2-dpyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Chlorobenzofuro3,2-dpyrimidine

4-Chlorobenzofuro[3,2-d]pyrimidine: A Comprehensive Overview

The compound 4-Chlorobenzofuro[3,2-d]pyrimidine, identified by the CAS number 39876-88-5, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the broader class of heterocyclic aromatic compounds, which are widely studied for their unique chemical properties and biological activities. The structure of 4-Chlorobenzofuro[3,2-d]pyrimidine consists of a fused bicyclic system combining a benzofuran ring with a pyrimidine moiety, with a chlorine substituent at the 4-position. This substitution pattern is critical in determining the compound's reactivity, stability, and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-Chlorobenzofuro[3,2-d]pyrimidine, leveraging both traditional and modern methodologies. Researchers have explored various routes, including cyclization reactions and cross-coupling techniques, to achieve high yields and purity. These methods have been optimized to minimize environmental impact and maximize efficiency, aligning with current trends toward sustainable chemical synthesis. The ability to synthesize this compound in large quantities has opened new avenues for its application in fields such as pharmaceuticals, agrochemicals, and materials science.

In the realm of pharmacology, 4-Chlorobenzofuro[3,2-d]pyrimidine has shown promise as a lead compound for drug development. Studies have demonstrated its potential as an inhibitor of key enzymes involved in disease pathways, such as kinases and proteases. For instance, recent research has highlighted its ability to modulate the activity of cyclin-dependent kinases (CDKs), which are implicated in various cancers. This finding underscores its potential as an anticancer agent, particularly in targeting pathways that drive uncontrolled cell proliferation.

Beyond pharmacology, the compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have investigated its ability to act as a charge transport material, facilitating efficient electron mobility within devices. These studies have revealed that the chlorine substitution at the 4-position significantly enhances its electronic characteristics, making it a valuable component in next-generation electronic devices.

The environmental impact of 4-Chlorobenzofuro[3,2-d]pyrimidine has also been a topic of interest. Recent studies have assessed its biodegradability and toxicity profiles under various conditions. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions but may persist in certain environmental compartments. These findings highlight the importance of responsible handling and disposal practices to minimize ecological risks associated with its use.

In conclusion, 4-Chlorobenzofuro[3,2-d]pyrimidine, CAS number 39876-88-5, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional properties continue to drive innovative research efforts aimed at unlocking its full potential. As advancements in synthetic methods and application development progress, this compound is poised to play an increasingly significant role in both academic and industrial settings.